Cas no 64689-84-5 (Pyrazolo[1,5-a]pyrimidine-3,6-dicarbonitrile, 4,7-dihydro-7-oxo-)

Pyrazolo[1,5-a]pyrimidine-3,6-dicarbonitrile, 4,7-dihydro-7-oxo- structure
64689-84-5 structure
Product Name:Pyrazolo[1,5-a]pyrimidine-3,6-dicarbonitrile, 4,7-dihydro-7-oxo-
CAS No:64689-84-5
MF:C8H3N5O
MW:185.142319917679
CID:1680485
PubChem ID:12380099
Update Time:2025-04-21

Pyrazolo[1,5-a]pyrimidine-3,6-dicarbonitrile, 4,7-dihydro-7-oxo- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidine-3,6-dicarbonitrile, 4,7-dihydro-7-oxo-
    • DTXSID701183109
    • 64689-84-5
    • 4,7-Dihydro-7-oxopyrazolo[1,5-a]pyrimidine-3,6-dicarbonitrile
    • Inchi: 1S/C8H3N5O/c9-1-5-4-12-13-7(5)11-3-6(2-10)8(13)14/h3-4,12H
    • InChI Key: ZXVGGNKIXLGUDG-UHFFFAOYSA-N
    • SMILES: O=C1C(C#N)=CN=C2C(C#N)=CNN21

Computed Properties

  • Exact Mass: 185.03389
  • Monoisotopic Mass: 185.03375974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 92.3Ų

Experimental Properties

  • PSA: 94.5
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